3-Methylisoxazolo[4,5-d]pyridazin-4(5H)-one
Overview
Description
3-Methylisoxazolo[4,5-d]pyridazin-4(5H)-one is a chemical compound with the empirical formula C7H7N3O . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of this compound and its derivatives has been described in various studies . The 4-position of this system is the most reactive towards nucleophiles . The synthetic pathway to this compound involves potential for intramolecular rearrangements and solvent-involving reactions .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCc1noc2ncc(N)cc12
. The InChI key for this compound is STMMTDVYTGRAMZ-UHFFFAOYSA-N
. Chemical Reactions Analysis
The chemical reactivity of this compound is characterized by the reactivity of the 4-position of this system towards nucleophiles . The synthetic pathway to this compound and its derivatives involves potential for intramolecular rearrangements and solvent-involving reactions .Physical and Chemical Properties Analysis
The molecular weight of this compound is 149.15 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved sources.Scientific Research Applications
Synthesis and Reactivity : A synthetic pathway to 3-methylisoxazolo[4,5-d]pyridazine and some derivatives has been described. Photochemical reactivity studies involving ultraviolet irradiation show the occurrence of both intramolecular rearrangements and solvent-involving reactions (Camparini, Ponticelli, & Tedeschi, 1985).
Analgesic Activity : Some derivatives of isoxazolo[4,5-d]pyridazin-4(5H)-one were synthesized and tested for analgesic activity. Certain compounds displayed analgesic profiles similar to morphine (Tan, Ozadali, & Yeşilyurt, 2011).
Cytotoxic and Anticancer Properties : Isoxazolo[4,5‐d]pyridazin‐4(5H)‐one hybrids with N‐acylhydrazone structure were synthesized and showed significant cytotoxic activities against various cancer cell lines, indicating their potential as anticancer agents (Ozadali-Sari et al., 2022).
Antimicrobial Agents : Novel isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines were synthesized and evaluated as antimicrobial agents. Several compounds showed broad-spectrum antibacterial activity, particularly against Gram-positive strains (Faidallah et al., 2013).
Anti-Inflammatory Agents : New isoxazolo[4,5-d]pyridazin-4(5H)-one derivatives possessing either a 1,3,4-thiadiazole or a 1,2,4-triazole-5-thione moiety were synthesized and showed high anti-inflammatory activity in both in vitro and in vivo assays (Özadali et al., 2012).
Phosphodiesterase Inhibitors for Erectile Dysfunction : Pyrazolo[1',5':1,6]pyrimido[4,5-d]pyridazin-4(3H)-ones and analogues were synthesized and evaluated as inhibitors of phosphodiesterase 5 (PDE5), showing potential for the treatment of erectile dysfunction (Giovannoni et al., 2006).
Properties
IUPAC Name |
3-methyl-5H-[1,2]oxazolo[4,5-d]pyridazin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c1-3-5-4(11-9-3)2-7-8-6(5)10/h2H,1H3,(H,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIDBUFHUUZWULD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=O)NN=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70582686 | |
Record name | 3-Methyl[1,2]oxazolo[4,5-d]pyridazin-4(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70582686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
923569-62-4 | |
Record name | 3-Methyl[1,2]oxazolo[4,5-d]pyridazin-4(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70582686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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